Cas no 101204-88-0 (Pyrido[2,3-d]pyrimidin-4(3H)-one,2-methyl-3-(1-piperidinylmethyl)-)

Pyrido[2,3-d]pyrimidin-4(3H)-one,2-methyl-3-(1-piperidinylmethyl)- structure
101204-88-0 structure
Product Name:Pyrido[2,3-d]pyrimidin-4(3H)-one,2-methyl-3-(1-piperidinylmethyl)-
CAS No:101204-88-0
MF:C14H18N4O
MW:258.318922519684
CID:148013
PubChem ID:127783
Update Time:2025-04-19

Pyrido[2,3-d]pyrimidin-4(3H)-one,2-methyl-3-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidin-4(3H)-one,2-methyl-3-(1-piperidinylmethyl)-
    • 2-methyl-3-(piperidin-1-ylmethyl)pyrido[2,3-d]pyrimidin-4-one
    • LK 42-82
    • 2-methyl-3-(piperidin-1-ylmethyl)pyrido[2,3-d]pyrimidin-4(3H)-one
    • 2-Methyl-3-(piperidinomethyl)pyrido(2,3-d)pyrimidin-4(3H)-one
    • LK 42
    • Pyrido(2,3-d)pyrimidin-4(3H)-one, 2-methyl-3-(1-piperidinylmethyl)-
    • 101204-88-0
    • LK-4282
    • LK 42/82
    • DTXSID90143778
    • AKOS040752620
    • LK-42-82
    • Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-methyl-3-(1-piperidinylmethyl)-
    • Inchi: 1S/C14H18N4O/c1-11-16-13-12(6-5-7-15-13)14(19)18(11)10-17-8-3-2-4-9-17/h5-7H,2-4,8-10H2,1H3
    • InChI Key: FFPRFGHBNGDGOT-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CN=C2N=C(C)N1CN1CCCCC1

Computed Properties

  • Exact Mass: 258.14824
  • Monoisotopic Mass: 258.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 48.8Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 423.5°Cat760mmHg
  • Flash Point: 210°C
  • Refractive Index: 1.663
  • PSA: 48.8
  • LogP: 1.48120
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